Cas no 1804413-28-2 (2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile)

• Product Name: 2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile
• CAS No: 1804413-28-2
• MF: C₉H₅Br₂F₂NO
• MW: 340.946907758713
• CID: 4706233
• Update Time: 2023-08-15

2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile

• Inchi： 1S/C9H5Br2F2NO/c10-6-4-8(15-9(12)13)7(11)3-5(6)1-2-14/h3-4,9H,1H2
• InChI Key： HZAZDMQPVFEXGS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC#N)Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 33